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Introduction

2-Methoxy-5-nitroaniline hydrochloride (CAS No. 67827-72-9) is an aromatic amine of

significant interest in both industrial and research settings.[1] Characterized by a methoxy and

a nitro group on an aniline backbone, this compound serves as a versatile intermediate in the

synthesis of a wide array of complex organic molecules.[1] Its hydrochloride salt form enhances

its stability and aqueous solubility, making it a preferred reagent in various synthetic protocols.

[1][2] This guide provides a comprehensive overview of the physical and chemical properties,

established analytical methodologies, synthetic pathways, and key applications of 2-Methoxy-
5-nitroaniline hydrochloride, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Molecular Structure
2-Methoxy-5-nitroaniline hydrochloride is structurally defined by an aniline ring substituted

with a methoxy group at the ortho-position and a nitro group at the meta-position relative to the

amino group.[1] The hydrochloride salt is formed by the protonation of the basic amino group.
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Molecular Formula: C₇H₉ClN₂O₃[1]

Molecular Weight: 204.61 g/mol [1]

IUPAC Name: 2-methoxy-5-nitroanilinium chloride[2]

Synonyms: 5-Nitro-o-anisidine hydrochloride, 2-amino-4-nitroanisole hydrochloride[2]

The interplay between the electron-donating methoxy group (+R effect) and the electron-

withdrawing nitro group (-R, -I effect) profoundly influences the molecule's reactivity and

electronic properties.[1] The amino group acts as an activating, ortho-, para-directing group,

while the nitro group is a deactivating, meta-directing group. This substitution pattern makes

the molecule a valuable precursor for further functionalization.

Caption: Chemical structure of 2-Methoxy-5-nitroaniline hydrochloride.

Physical and Chemical Properties
The physical properties of 2-Methoxy-5-nitroaniline hydrochloride are summarized below.

The data pertains to the hydrochloride salt unless otherwise specified for the free base (2-

Methoxy-5-nitroaniline, CAS 99-59-2).
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Property Value Reference

Appearance Yellow crystalline solid [1]

Molecular Formula C₇H₉ClN₂O₃ [1]

Molecular Weight 204.61 g/mol [1]

Melting Point 218 °C (decomposes) [3]

Boiling Point
351.8 °C at 101,325 Pa (for

free base)
[1]

Density
1.318 g/cm³ at 20 °C (for free

base)
[1]

Water Solubility 297 g/L at 25 °C [1]

Log P -1.458 at 25 °C [1]

Vapor Pressure 0 Pa at 25 °C [1]

Solubility and Stability

The hydrochloride salt is notably soluble in water.[1] The free base, 2-Methoxy-5-nitroaniline, is

soluble in ethanol and DMSO.[4] The compound is sensitive to light and heat, and storage in a

cool, dry, well-ventilated place in a tightly sealed, amber-colored container is recommended to

prevent decomposition.[4][5] It is incompatible with strong acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[5]

Synthesis and Reaction Pathways
The most common synthesis of 2-Methoxy-5-nitroaniline involves a multi-step process starting

from 2-methoxyaniline. The hydrochloride salt is then formed in the final step.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s1893684
https://www.smolecule.com/products/s1893684
https://www.smolecule.com/products/s1893684
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5784363.htm
https://www.smolecule.com/products/s1893684
https://www.smolecule.com/products/s1893684
https://www.smolecule.com/products/s1893684
https://www.smolecule.com/products/s1893684
https://www.smolecule.com/products/s1893684
https://www.smolecule.com/products/s1893684
https://www.benchchem.com/product/b165355
https://www.benchchem.com/product/b165355
https://www.fishersci.com/store/msds?partNumber=AAB2559122&productDescription=2-METHOXY-5-NTROANILINE+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2559122&productDescription=2-METHOXY-5-NTROANILINE+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

2-Methoxyaniline

Acetylation
(CH₃CO)₂O, CH₃COOH

N-(2-methoxyphenyl)acetamide

Nitration
HNO₃/H₂SO₄, 0-5°C

N-(2-methoxy-5-nitrophenyl)acetamide

Deprotection (Hydrolysis)
HCl/MeOH, reflux

2-Methoxy-5-nitroaniline
Hydrochloride

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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